Cas no 1261832-30-7 (3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile)

• Product Name: 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile
• CAS No: 1261832-30-7
• MF: C₁₄H₈F₄N₂O
• MW: 296.219737052917
• CID: 4801202
• Update Time: 2025-06-08

3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H8F4N2O/c15-11-7-9(8-20-12(11)5-6-19)10-3-1-2-4-13(10)21-14(16,17)18/h1-4,7-8H,5H2
• InChI Key： GTWXJHUTLZHRLT-UHFFFAOYSA-N
• SMILES： FC1=C(CC#N)N=CC(=C1)C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• XLogP3: 3.5
• Topological Polar Surface Area: 45.9

Additional information on 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile

3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS No. 1261832-30-7): An Overview of a Promising Compound in Medicinal Chemistry

3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS No. 1261832-30-7) is a highly specialized compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its fluorinated and trifluoromethoxy functionalities, exhibits a range of biological activities that make it a valuable candidate for drug development.

The chemical structure of 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile is composed of a pyridine ring substituted with a fluoro group at the 3-position and a 2-(trifluoromethoxy)phenyl group at the 5-position. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive target for various pharmaceutical applications.

Recent studies have highlighted the potential of 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent neuroprotective effects, potentially due to its ability to modulate specific neurotransmitter systems. These findings suggest that 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile could be a promising lead compound for the development of novel therapies for conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain, making it a potential candidate for the treatment of chronic inflammatory diseases such as rheumatoid arthritis. The mechanism underlying these effects is thought to involve the modulation of inflammatory cytokines and signaling pathways.

The pharmacokinetic profile of 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile has been extensively studied to understand its behavior in biological systems. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its therapeutic efficacy. Its high oral bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthetic route for producing 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile has been optimized to ensure high yields and purity. Key steps in the synthesis include the formation of the pyridine ring, introduction of the fluoro and trifluoromethoxy substituents, and final functionalization to obtain the acetonitrile moiety. The robustness and scalability of this synthetic process make it suitable for large-scale production, which is essential for commercialization.

In conclusion, 3-Fluoro-5-(2-(trifluoromethoxy)phenyl)pyridine-2-acetonitrile (CAS No. 1261832-30-7) represents a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure, favorable pharmacokinetic properties, and positive preclinical and early clinical results position it as a valuable candidate for further drug development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential, potentially leading to new treatments for various neurological and inflammatory disorders.